159989-64-7; 159989-65-8

Nelfinavir (Mesylate)

• CAS RN:
• 159989-64-7; 159989-65-8

• Formula:
• C33H49N3O7S2

• InChI:
• InChI=1S/C32H45N3O4S.CH4O3S/c1-21-25(15-10-16-28(21)36)30(38)33-26(20-40-24-13-6-5-7-14-24)29(37)19-35-18-23-12-9-8-11-22(23)17-27(35)31(39)34-32(2,3)4;1-5(2,3)4/h5-7,10,13-16,22-23,26-27,29,36-37H,8-9,11-12,17-20H2,1-4H3,(H,33,38)(H,34,39);1H3,(H,2,3,4)

• InChIKey:
• NQHXCOAXSHGTIA-UHFFFAOYSA-N

• Nelfinavir (Mesylate) is a useful research compound. Its molecular formula is C33H49N3O7S2 and its molecular weight is 663.89. The purity is usually 95%.

Nelfinavir mesylate

In Stock

• CAS RN:
• 159989-65-8

• Formula:
• C33H49N3O7S2

• InChI:
• InChI=1S/C32H45N3O4S.CH4O3S/c1-21-25(15-10-16-28(21)36)30(38)33-26(20-40-24-13-6-5-7-14-24)29(37)19-35-18-23-12-9-8-11-22(23)17-27(35)31(39)34-32(2,3)4;1-5(2,3)4/h5-7,10,13-16,22-23,26-27,29,36-37H,8-9,11-12,17-20H2,1-4H3,(H,33,38)(H,34,39);1H3,(H,2,3,4)/t22-,23+,26-,27-,29+;/m0./s1

• InChIKey:
• NQHXCOAXSHGTIA-JZQWBZEJSA-N

• Nelfinavir is an orally bioavailable inhibitor of the HIV-1 protease (Ki =2 nM). It demonstrates anti-cancer activity, selectively preventing the growth of HER2-positive breast cancer cells in vitro by inhibiting Hsp90 (IC50 = 3.1 μM). Formulations containing nelfinavir have been used in combination with HIV reverse transcriptase inhibitors for the treatment of HIV infection.
  Nelfinavir is a potent competitive inhibitor of the HIV-1 protease. It is reported that it can also inhibit the growth of various cell types and trigger apoptosis. Besides being a protease inhibitor used in the therapeutic agent for acquired immunodeficiency syndrome (AIDS), it is also stimulates autophagy and and exhibits anti-cancer properties. It appears to do by inhibition of the Akt/PKB signaling pathway and activation of endoplasmic reticulum stress with subsequent unfolded protein response. Ne...

Nelfinavir

In Stock

• CAS RN:
• 159989-64-7

• Formula:
• C32H45N3O4S

• InChI:
• InChI=1S/C32H45N3O4S/c1-21-25(15-10-16-28(21)36)30(38)33-26(20-40-24-13-6-5-7-14-24)29(37)19-35-18-23-12-9-8-11-22(23)17-27(35)31(39)34-32(2,3)4/h5-7,10,13-16,22-23,26-27,29,36-37H,8-9,11-12,17-20H2,1-4H3,(H,33,38)(H,34,39)/t22-,23+,26-,27-,29+/m0/s1

• InChIKey:
• QAGYKUNXZHXKMR-HKWSIXNMSA-N

• Nelfinavir is an antiretroviral protease inhibitor used in the therapy and prevention of human immunodeficiency virus (HIV) infection and the acquired immunodeficiency syndrome (AIDS). Nelfinavir can cause transient and usually asymptomatic elevations in serum aminotransferase levels and is a rare cause of clinically apparent, acute liver injury. In HBV or HCV coinfected patients, hepatic injury during antiretroviral therapy that includes nelfinavir may be a result of exacerbation of the underlying chronic hepatitis B or C, rather than a direct effect of the medication.
  Nelfinavir is a synthetic antiviral agent that selectively binds to and inhibits human immunodeficiency virus (HIV) protease. Nelfinavir has activity against HIV 1 and 2.
  Nelfinavir, also known as viracept or 1UN, belongs to the class of organic compounds known as alpha amino acid amides. These are amide...